1-(3-Cyclopentylpropanoyl)-4-(2-thienylcarbonyl)piperazine

• Molecular Formula: C17H24N2O2S
• Molecular Weight: 320.5 g/mol
• IUPAC Name: 3-cyclopentyl-1-[4-(thiophene-2-carbonyl)piperazin-1-yl]propan-1-one
• InChI: InChI=1S/C17H24N2O2S/c20-16(8-7-14-4-1-2-5-14)18-9-11-19(12-10-18)17(21)15-6-3-13-22-15/h3,6,13-14H,1-2,4-5,7-12H2
• InChI Key: VSAONHOVYZTBHI-UHFFFAOYSA-N
• SMILES: C1CCC(C1)CCC(=O)N2CCN(CC2)C(=O)C3=CC=CS3

Description

1-(3-Cyclopentylpropanoyl)-4-(2-thienylcarbonyl)piperazine, commonly known as CPP, is a chemical compound that has been extensively studied for its potential use in scientific research. CPP is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for studying the nervous system and other biological processes.

Mechanism of Action

The mechanism of action of CPP is not fully understood, but it is thought to act as a competitive antagonist at the N-methyl-D-aspartate (NMDA) receptor, which is involved in the regulation of synaptic plasticity and learning and memory. CPP has also been shown to have effects on other neurotransmitter systems, including the dopaminergic and serotonergic systems.
Biochemical and Physiological Effects:
CPP has a variety of biochemical and physiological effects, including increasing levels of glutamate and dopamine in the brain. It has also been shown to increase heart rate and blood pressure in animal studies.

Advantages and Limitations for Lab Experiments

One advantage of using CPP in lab experiments is its ability to modulate the glutamatergic system, which is involved in a variety of biological processes. However, one limitation is that CPP has been shown to have anxiogenic effects, which may confound results in studies of anxiety-related disorders.

Future Directions

There are many potential future directions for research involving CPP. One area of interest is its potential use in the treatment of anxiety disorders, as it has been shown to have anxiogenic effects. Another potential area of research is its use in the study of learning and memory, as it modulates the glutamatergic system. Additionally, CPP may have potential therapeutic uses in the treatment of conditions such as depression and schizophrenia, as it has been shown to modulate the dopaminergic and serotonergic systems.

Synthesis Methods

CPP can be synthesized using a variety of methods, including the reaction of 1-cyclopentyl-3-methoxypropan-1-one with thioacetamide and ammonium acetate. Another method involves the reaction of 1-cyclopentyl-3-methoxypropan-1-one with thiophene-2-carboxylic acid hydrazide in the presence of a catalyst.

Scientific Research Applications

CPP has been widely used in scientific research as a tool for studying the nervous system and other biological processes. It has been shown to have a variety of effects on the body, including acting as a modulator of the glutamatergic system, which is involved in learning and memory. CPP has also been shown to have anxiogenic effects, making it useful in the study of anxiety disorders.